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Compound of Interest

Compound Name:
4-[(Methylamino)carbonyl]benzoic

acid

Cat. No.: B2847086 Get Quote

For researchers and professionals in drug development and chemical synthesis, the

unambiguous identification of isomeric molecules is a cornerstone of quality control, reaction

monitoring, and regulatory compliance. Subtle changes in the substitution pattern on a

benzene ring can dramatically alter a compound's physical, chemical, and biological properties.

This guide provides an in-depth spectroscopic comparison of 4-
[(Methylamino)carbonyl]benzoic acid and its key constitutional isomers, offering a practical

framework for their differentiation using fundamental analytical techniques.

In this guide, we will focus on a comparative analysis of 4-[(Methylamino)carbonyl]benzoic
acid and its more prevalent and well-documented constitutional isomers: 2-

(Methylamino)benzoic acid and 4-(Methylamino)benzoic acid. Direct spectroscopic data for the

positional isomers, 2- and 3-[(Methylamino)carbonyl]benzoic acid, is not readily available in the

public domain, suggesting they are less commonly synthesized or characterized. Therefore, to

provide a robust and data-driven comparison, we will leverage the comprehensive spectral

libraries available for the constitutional isomers, which present distinct and instructive

spectroscopic signatures. We will also include data for 3-aminobenzoic acid as a proxy for the

meta-substituted isomer, allowing for a thorough examination of the influence of substituent

position on the spectral output.
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A clear understanding of the isomeric relationships is fundamental to interpreting their

spectroscopic differences. The isomers under consideration are constitutional isomers,

meaning they share the same molecular formula (C₉H₉NO₃ for the title compound, and

C₈H₉NO₂ for the aminobenzoic acid isomers) but differ in the connectivity of their atoms.
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4-[(Methylamino)carbonyl]benzoic acid

2-(Methylamino)benzoic acid

Constitutional Isomer

4-(Methylamino)benzoic acid

Constitutional Isomer

Positional Isomer

3-Aminobenzoic acid
(meta-isomer proxy)

Positional Isomer (related)
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Key IR Spectral Regions

Interpretation

O-H & N-H Stretch
(~3500-2500 cm⁻¹)

Broad O-H (Carboxylic Acid)
~3300-2500 cm⁻¹

Sharp N-H (Amine/Amide)
~3400-3200 cm⁻¹

C=O Stretch
(~1750-1650 cm⁻¹)

C=O (Acid)
~1710-1680 cm⁻¹

C=O (Amide I)
~1680-1630 cm⁻¹

Fingerprint Region
(<1500 cm⁻¹)

N-H Bend (Amide II)
~1550 cm⁻¹

Aromatic C-H Bending
(Substitution Pattern)

~900-690 cm⁻¹

Analyte Sample

Dissolve in
Deuterated Solvent

Prepare KBr Pellet
or use ATR

Direct Insertion
or GC Inlet Prepare Dilute Solution

Acquire ¹H and ¹³C Spectra
(e.g., 400 MHz Spectrometer)

Acquire Spectrum
(FTIR Spectrometer)

Acquire Mass Spectrum
(EI-MS) Acquire UV-Vis Spectrum
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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